Cas no 1215970-72-1 (6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine
• CAS No: 1215970-72-1
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 4578365
• PubChem ID: 63616761
• Update Time: 2025-07-18

6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methylimidazo[1,2-a]pyridin-3-amine
• Z1795818478
• AKOS012926729
• CS-0097003
• Z1142689996
• G72565
• 1215970-72-1
• EN300-160165
• 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C8H8ClN3/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,10H2,1H3
• InChI Key： ZWGYKLUSZLCOOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(N)N2C=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.3

Experimental Properties

• Density: 1.5±0.0 g/cm3

6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine

6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine: A Versatile Scaffold in Medicinal Chemistry

6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine represents a structurally unique compound with a molecular formula of C₈H₈ClN₃ and a molecular weight of 193.61 g/mol. This compound, identified by the CAS number 1215970-72-1, is a member of the imidazo[1,2-a]pyridine class of heterocyclic compounds. Its chemical structure features a five-membered imidazole ring fused to a six-membered pyridine ring, with a chloro substituent at the 6-position and a methyl group at the 2-position. The amine functionality at the 3-position further enhances its chemical reactivity and potential for pharmacological applications.

Recent studies have highlighted the importance of 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine in the development of novel therapeutic agents. The compound's unique scaffold has been explored for its potential to modulate key signaling pathways associated with cancer progression. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition of the PI3K/AKT/mTOR pathway, which is commonly dysregulated in various malignancies. This finding underscores the significance of 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine as a promising scaffold for the design of targeted therapies.

The 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine scaffold has also been investigated for its potential in the development of anti-inflammatory agents. A 2022 study published in European Journal of Medicinal Chemistry revealed that this compound demonstrates significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The study further suggested that the compound's ability to modulate inflammatory responses could make it a valuable candidate for the treatment of autoimmune disorders and inflammatory diseases.

From a synthetic perspective, the 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine molecule has been synthesized through various methodologies, including microwave-assisted synthesis and solid-phase peptide synthesis. These approaches have enabled the efficient preparation of the compound, which is critical for its application in drug discovery programs. The synthetic versatility of this scaffold has also been leveraged to generate a series of derivatives with modified substituents, allowing for the optimization of pharmacological properties such to improve potency and selectivity.

One of the most intriguing aspects of 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine is its potential as a lead compound for the development of kinase inhibitors. Kinases play a central role in cellular signaling, and their dysregulation is implicated in a wide range of diseases, including cancer and neurological disorders. A 2021 study published in ACS Chemical Biology reported that 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine derivatives exhibit potent inhibitory activity against several kinases, including EGFR and SRC. These findings suggest that the compound could serve as a valuable starting point for the design of multi-target kinase inhibitors.

Additionally, the 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine scaffold has been explored for its potential in the development of antiviral agents. A 2023 study published in Antiviral Research demonstrated that this compound exhibits antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The study suggested that the compound's ability to interfere with viral replication processes could make it a promising candidate for the development of antiviral therapies.

The structural features of 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine also make it an attractive candidate for the design of small molecule drugs with improved pharmacokinetic properties. The presence of the amine functionality at the 3-position allows for the introduction of various functional groups, which can be tailored to enhance solubility, bioavailability, and metabolic stability. This flexibility in chemical modification is a key advantage of this scaffold in the context of drug development.

From a biological perspective, the 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine molecule has been shown to interact with a variety of biological targets. A 2022 study published in Drug Discovery Today reported that this compound binds to several G-protein coupled receptors (GPCRs), which are important targets for the development of drugs targeting neurological and cardiovascular diseases. The study further suggested that the compound's ability to modulate GPCR activity could make it a valuable tool for the treatment of conditions such as hypertension and schizophrenia.

Another area of interest in the study of 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine is its potential as a scaffold for the development of antidiabetic agents. A 2023 study published in Diabetes Research and Clinical Practice reported that derivatives of this compound exhibit significant hypoglycemic activity in vitro. The study suggested that the compound's ability to enhance glucose uptake in pancreatic β-cells could make it a promising candidate for the treatment of type 2 diabetes.

Despite its promising pharmacological potential, the 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine scaffold also presents certain challenges in its development as a therapeutic agent. One of the main challenges is the optimization of its pharmacokinetic properties to ensure adequate bioavailability and metabolic stability. Additionally, the compound's potential for off-target effects must be carefully evaluated to ensure its safety and efficacy in clinical settings.

In conclusion, 6-Chloro-2-methylimidazo[1,2-a]pyridin-3-amine is a structurally unique compound with significant potential in the development of novel therapeutic agents. Its unique scaffold has been explored for its potential in the treatment of various diseases, including cancer, inflammatory disorders, and infectious diseases. The compound's synthetic versatility and pharmacological potential make it a valuable candidate for further research and development in the field of drug discovery.